8-Chlorotheophylline-d6 8-Chlorotheophylline-d6
Brand Name: Vulcanchem
CAS No.: 1346598-95-5
VCID: VC0123832
InChI: InChI=1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)/i1D3,2D3
SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl
Molecular Formula: C7H7ClN4O2
Molecular Weight: 220.646

8-Chlorotheophylline-d6

CAS No.: 1346598-95-5

Cat. No.: VC0123832

Molecular Formula: C7H7ClN4O2

Molecular Weight: 220.646

* For research use only. Not for human or veterinary use.

8-Chlorotheophylline-d6 - 1346598-95-5

Specification

CAS No. 1346598-95-5
Molecular Formula C7H7ClN4O2
Molecular Weight 220.646
IUPAC Name 8-chloro-1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione
Standard InChI InChI=1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)/i1D3,2D3
Standard InChI Key RYIGNEOBDRVTHA-WFGJKAKNSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl

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